(5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C18H17N3O4S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C18H17N3O4S/c22-16(20-5-7-25-8-6-20)11-21-17(23)15(26-18(21)24)9-12-10-19-14-4-2-1-3-13(12)14/h1-4,9-10,19H,5-8,11H2/b15-9+
• InChI Key: SQTBARHKXPFLRF-OQLLNIDSSA-N
• Isomeric SMILES: C1COCCN1C(=O)CN2C(=O)/C(=C\C3=CNC4=CC=CC=C43)/SC2=O
• SMILES: C1COCCN1C(=O)CN2C(=O)C(=CC3=CNC4=CC=CC=C43)SC2=O

Description

(5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione, also known as IND-TZD, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a thiazolidinedione derivative that has been synthesized through a multistep reaction process. The compound has demonstrated promising results in various scientific research applications, including cancer therapy, neuroprotection, and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione is not fully understood. However, it has been suggested that the compound may exert its therapeutic effects through multiple pathways, including the inhibition of histone deacetylase, activation of peroxisome proliferator-activated receptor gamma, and inhibition of the NF-kappaB pathway.
Biochemical and Physiological Effects
(5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione has been shown to have various biochemical and physiological effects. In cancer cells, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione induces apoptosis by activating the caspase pathway and inhibiting the PI3K/Akt pathway. In neuroprotection, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione protects against oxidative stress by increasing the levels of antioxidant enzymes and reducing reactive oxygen species. In anti-inflammatory effects, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione inhibits the production of pro-inflammatory cytokines by inhibiting the NF-kappaB pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione is its potential therapeutic applications in various scientific research areas. The compound has demonstrated promising results in cancer therapy, neuroprotection, and anti-inflammatory effects. However, one of the limitations of (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione is its low solubility in water, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research and development of (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione. One future direction is to further elucidate the mechanism of action of the compound. Another future direction is to optimize the synthesis method to improve the yield and purity of the compound. Additionally, further studies are needed to determine the potential toxicity and pharmacokinetics of the compound. Finally, clinical trials are needed to evaluate the safety and efficacy of (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione in humans.

Synthesis Methods

The synthesis of (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione involves a multistep reaction process that begins with the condensation of indole-3-carboxaldehyde and thiosemicarbazide to form the corresponding thiosemicarbazone. The thiosemicarbazone is then reacted with ethyl acetoacetate to yield the desired compound, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione. The synthesis method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

(5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione has demonstrated potential therapeutic applications in various scientific research areas. In cancer therapy, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione has shown to induce apoptosis in cancer cells and inhibit tumor growth. In neuroprotection, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione has demonstrated neuroprotective effects against oxidative stress and inflammation. In anti-inflammatory effects, (5E)-5-(1H-indol-3-ylmethylidene)-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione has shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.